Cas no 2228699-06-5 (2-(4-methylcyclohexyl)prop-2-enoic acid)

• Product Name: 2-(4-methylcyclohexyl)prop-2-enoic acid
• CAS No: 2228699-06-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 5804500
• PubChem ID: 17774505
• Update Time: 2025-06-14

2-(4-methylcyclohexyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylcyclohexyl)prop-2-enoic acid
• SCHEMBL1052197
• EN300-1734635
• 2228699-06-5

• Inchi： 1S/C10H16O2/c1-7-3-5-9(6-4-7)8(2)10(11)12/h7,9H,2-6H2,1H3,(H,11,12)
• InChI Key： GRSJLLOTUADVEE-UHFFFAOYSA-N
• SMILES： OC(C(=C)C1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-(4-methylcyclohexyl)prop-2-enoic acid

Recent Advances in the Study of 2-(4-methylcyclohexyl)prop-2-enoic acid (CAS: 2228699-06-5) and Its Applications in Chemical Biology and Medicine

2-(4-methylcyclohexyl)prop-2-enoic acid (CAS: 2228699-06-5) is a synthetic organic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a building block in drug design, its biological activity, and its potential as a modulator of key biochemical pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current scientific research.

The structural uniqueness of 2-(4-methylcyclohexyl)prop-2-enoic acid lies in its cyclohexyl and propenoic acid moieties, which contribute to its reactivity and interaction with biological targets. Recent research has focused on its synthesis and optimization, with studies demonstrating improved yields and purity through novel catalytic methods. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported a highly efficient palladium-catalyzed synthesis route, achieving a 92% yield of the compound with minimal byproducts. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 2-(4-methylcyclohexyl)prop-2-enoic acid has been investigated for its anti-inflammatory and anticancer properties. A recent in vitro study revealed its ability to inhibit the NF-κB pathway, a key regulator of inflammation, at micromolar concentrations. Additionally, preliminary data from cell-based assays suggest that the compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore its potential as a lead compound for developing new therapeutic agents.

Another area of interest is the compound's role in modulating enzyme activity. Research published in ACS Chemical Biology in early 2024 demonstrated that 2-(4-methylcyclohexyl)prop-2-enoic acid acts as an allosteric inhibitor of histone deacetylases (HDACs), enzymes implicated in epigenetic regulation and cancer progression. The study utilized X-ray crystallography to elucidate the binding mode of the compound, providing a structural basis for further optimization. This discovery opens new avenues for designing HDAC inhibitors with improved selectivity and reduced side effects.

Despite these promising results, challenges remain in the development of 2-(4-methylcyclohexyl)prop-2-enoic acid as a therapeutic agent. Pharmacokinetic studies indicate limited oral bioavailability, necessitating formulation strategies such as nanoparticle encapsulation or prodrug approaches. Furthermore, the compound's metabolic stability and potential off-target effects require thorough investigation in animal models. Ongoing research aims to address these limitations while exploring its synergistic effects with existing drugs.

In conclusion, 2-(4-methylcyclohexyl)prop-2-enoic acid (CAS: 2228699-06-5) represents a versatile and promising compound in chemical biology and medicinal research. Its unique structural properties, combined with its diverse biological activities, make it a valuable candidate for further investigation. As synthetic methodologies advance and mechanistic studies deepen, this compound may pave the way for novel therapeutic interventions in inflammation, cancer, and other diseases. Future research should focus on optimizing its pharmacokinetic profile and validating its efficacy in vivo to translate these findings into clinical applications.